Cas no 138219-40-6 (Acetic acid, [[(1,1-dimethylethoxy)carbonyl]amino][(1-methylethyl)thio]-,methyl ester)

• Product Name: Acetic acid, [[(1,1-dimethylethoxy)carbonyl]amino][(1-methylethyl)thio]-,methyl ester
• CAS No: 138219-40-6
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• CID: 1251327
• PubChem ID: 16221666
• Update Time: 2025-04-20

Acetic acid, [[(1,1-dimethylethoxy)carbonyl]amino][(1-methylethyl)thio]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(1,1-dimethylethoxy)carbonyl]amino][(1-methylethyl)thio]-,methyl ester
• Methyl 2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-[(1-methylethyl)thio]acetate
• DTXSID401139115
• 138219-40-6

• Inchi： 1S/C11H21NO4S/c1-7(2)17-8(9(13)15-6)12-10(14)16-11(3,4)5/h7-8H,1-6H3,(H,12,14)
• InChI Key： MGNVNFYBWBGNLM-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OC)NC(=O)OC(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 263.11923
• Monoisotopic Mass: 263.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 64.63